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Get Quote

Bistrifluron Profile and Comparison Data

Property Value / Description

Pesticide Type Insecticide; Insect Growth Regulator (Benzoylurea) [1]

Mode of Action Inhibitor of chitin biosynthesis (IRAC MoA class 15) [1]

Example Applications Cotton; Fruit (e.g., apples); Vegetables (e.g., leafy brassicas,

tomatoes); Termite control [1]

Regulatory Status (EU) Not approved [1]

Water Solubility 0.03 mg/L (at 20 °C, pH 7) [1]

Octanol-Water Partition
Coefficient (Log P)

5.74 [1]

Soil Degradation Half-Life (DT₅₀) 80.5 days (moderately persistent) [1]

Toxicity to Mammals Not highly toxic [1]
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Property Value / Description

Ecotoxicity Moderate to high toxicity to most aquatic species, honeybees, and
earthworms [1]

Experimental Protocols for Residue Analysis

While a specific method for Bistrifluron was not detailed, modern multi-residue analysis for pesticides in

crops generally follows a standardized workflow. The methodology below, used for analyzing 504 pesticide

residues in crops, is highly relevant for detecting compounds like Bistrifluron [2].

Sample Collection & Homogenization
(10g sample blended with dry ice)

QuEChERS Extraction
(EN 15662 kit: MgSO₄, NaCl, citrate buffers)

d-SPE Clean-up
(150 mg MgSO₄, 25 mg PSA)

UHPLC-QTOF Analysis
(SWATH acquisition: MS1 & MS2)

Data Processing & Library Matching
(Mass accuracy ±5 ppm, Fit score ≥70)

Click to download full resolution via product page

Key Experimental Details:
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Sample Preparation: The QuEChERS method is employed. Samples are homogenized using dry

ice, and pesticides are extracted with solvents. A clean-up step using dispersive Solid-Phase
Extraction (d-SPE) with sorbents like primary secondary amine (PSA) removes interfering

compounds [2].
Instrumentation: Analysis is performed using Ultra-High-Performance Liquid Chromatography
coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF). This technique
provides high resolution and accurate mass measurement [2].

Identification: The Sequential Window Acquisition of all theoretical fragment ion spectra
(SWATH) is used for data-independent acquisition, allowing simultaneous screening of hundreds of

compounds. Residues are identified by matching acquired spectra against a spectral library, requiring
a mass accuracy within ±5 ppm and a high library fit score [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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